[2-(4-Ethylanilino)-2-oxoethyl] 4-methylbenzoate

• IUPAC Name: [2-(4-ethylanilino)-2-oxoethyl] 4-methylbenzoate
• InChI: InChI=1S/C18H19NO3/c1-3-14-6-10-16(11-7-14)19-17(20)12-22-18(21)15-8-4-13(2)5-9-15/h4-11H,3,12H2,1-2H3,(H,19,20)
• InChI Key: PHDYVCDWTJKFLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

“[2-(4-Ethylanilino)-2-oxoethyl] 4-methylbenzoate” is a chemical compound with the linear formula C25H23N3O4. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular weight of “this compound” is 429.48. The exact structure would require more specific information or a detailed analysis which is not available at the moment.

Scientific Research Applications

[2-(4-Ethylanilino)-2-oxoethyl] 4-methylbenzoate is a chemical compound with potential applications in various scientific and industrial fields. While specific research directly relating to this compound is limited, insights can be drawn from studies on structurally similar compounds, such as parabens and benzazoles, which share functional groups or core structures. These insights help in understanding the broader implications of such compounds in scientific research, particularly in areas like environmental fate, biomedical applications, and material science.

Environmental Fate and Behavior

Compounds structurally related to this compound, like parabens, have been studied for their occurrence, fate, and behavior in aquatic environments. Despite treatments that eliminate them from wastewater, parabens are always present at low concentration levels in effluents, showing their persistence and ubiquity in surface water and sediments due to continuous introduction into the environment. The stability and persistence of chlorinated by-products of parabens in water bodies necessitate further studies to understand their toxicity and environmental impact (Haman et al., 2015).

Biomedical Applications

Benzazoles and their derivatives, including guanidinobenzazoles, exhibit a diversity of biological activities and have been used in clinical applications. The guanidine group, when bonded to a benzazole ring, alters the biological activity of these heterocycles, indicating the potential of this compound in developing new pharmacophores with therapeutic applications. Synthetic chemists focus on creating compounds with aromatic, carbohydrate, and amino-acid moieties to explore their pharmacological activities such as cytotoxicity, cell proliferation inhibition, and apoptosis (Rosales-Hernández et al., 2022).

Material Science and Synthesis

The synthesis and application of organic compounds in material science, including the development of plastic scintillators and electrochemical surface finishing, provide a context for the utilization of this compound. Innovations in synthetic methods and the integration of functional groups offer pathways to enhance the properties of materials for specific applications, such as improved thermal, light, and radiation-damage stability in polymers or the facilitation of electroplating and energy storage technologies (Salimgareeva & Kolesov, 2005).